Cas no 307341-81-7 (2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine)

• Product Name: 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine
• CAS No: 307341-81-7
• MF: C₁₉H₁₄FNS₂
• MW: 339.449565410614
• CID: 5823470
• PubChem ID: 3122798
• Update Time: 2025-10-28

2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]thiazepine
• 1,5-Benzothiazepine, 2-(4-fluorophenyl)-2,3-dihydro-4-(2-thienyl)-
• 307341-81-7
• AKOS000524053
• 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine
• SCHEMBL1296551
• AKOS016290173
• ChemDiv1_020791
• HMS646B01
• SR-01000424371
• F0318-0168
• 2-(4-fluorophenyl)-4-thiophen-2-yl-2,3-dihydro-1,5-benzothiazepine
• Z56836034
• SR-01000424371-1

• Inchi： 1S/C19H14FNS2/c20-14-9-7-13(8-10-14)19-12-16(17-6-3-11-22-17)21-15-4-1-2-5-18(15)23-19/h1-11,19H,12H2
• InChI Key： NROKSRPWSPTLAA-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C(C2SC=CC=2)CC1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 339.05516996g/mol
• Monoisotopic Mass: 339.05516996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 149 °C(Solv: ethanol (64-17-5))
• Boiling Point: 473.7±45.0 °C(Predicted)
• pka: 3.54±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine

2-(4-Fluorophenyl)-4-(Thiophen-2-yl)-2,3-Dihydro-1,5-Benzothiazepine: A Comprehensive Overview

The compound 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine, with CAS No. 307341-81-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzothiazepine core with substituents at positions 2 and 4: a 4-fluorophenyl group and a thiophen-2-yl group, respectively. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioactivity.

Recent studies have highlighted the importance of benzothiazepines as scaffolds for drug discovery, particularly in the development of anti-inflammatory, antitumor, and neuroprotective agents. The incorporation of a fluorophenyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's stability and improve its binding affinity to target proteins. Similarly, the thiophene moiety contributes to the compound's aromaticity and can act as a π-electron donor or acceptor in molecular interactions. These structural features make 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine a promising candidate for further exploration in drug development.

In terms of synthesis, researchers have employed various strategies to construct this complex molecule. One common approach involves the use of Suzuki-Miyaura coupling reactions to introduce the thiophene substituent onto the benzothiazepine core. This method is highly efficient and allows for precise control over the substitution pattern. Additionally, fluorination reactions have been optimized to install the 4-fluorophenyl group at position 2 of the benzothiazepine ring system. These synthetic advancements have significantly facilitated the preparation of this compound on a laboratory scale.

The biological evaluation of 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine has revealed intriguing properties that underscore its potential therapeutic applications. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has shown cytotoxic effects against various cancer cell lines, suggesting its potential as an antitumor agent. The compound's ability to cross the blood-brain barrier also raises interesting possibilities for its use in neurodegenerative diseases.

One area of active research is investigating how the substituents on this benzothiazepine influence its pharmacokinetic profile. Fluorinated aromatic rings are known to enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability. The thiophene moiety, on the other hand, may contribute to hydrogen bonding interactions with cellular proteins or nucleic acids. These properties collectively make CAS No. 307341-81-7 a versatile molecule with multiple avenues for optimization.

In conclusion, 2-(4-fluorophenyl)-4-(thiophen-2-yl)-2,3-dihydro-1,5-benzothiazepine represents a compelling example of how structural modifications can be leveraged to design molecules with diverse biological activities. With ongoing research into its synthesis and biological properties, this compound holds great promise for advancing drug discovery efforts in various therapeutic areas.